Sulfo-succinimidyl arachidic acid

• IUPAC Name: 1-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]oxy-2,5-dioxopyrrolidine-3-sulfonic acid
• InChI: InChI=1S/C24H35NO7S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(27)32-25-22(26)20-21(24(25)28)33(29,30)31/h6-7,9-10,12-13,15-16,21H,2-5,8,11,14,17-20H2,1H3,(H,29,30,31)/b7-6-,10-9-,13-12-,16-15-
• InChI Key: SXCZUXHPKJRLNX-DOFZRALJSA-N
• Canonical SMILES: CCCCCC=CCC=CCC=CCC=CCCCC(=O)ON1C(=O)CC(C1=O)S(=O)(=O)O
• Isomeric SMILES: CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)ON1C(=O)CC(C1=O)S(=O)(=O)O
• Molecular Formula: C24H35NO7S
• Molecular Weight: 481.6 g/mol

Description

Sulfo-succinimidyl arachidic acid is a compound with a molecular weight of 481.61. Its IUPAC name is 1-[(5Z,8Z,11Z,14Z)-5,8,11,14-icosatetraenoyloxy]-2,5-dioxo-3-pyrrolidinesulfonic acid.

Synthesis Analysis

The synthesis of arachidonic acid, a related compound, was reported in 1961. The positions of the four double bonds were defined at 5,8,11,14 of the 20-carbon chain.

Molecular Structure Analysis

The InChI code for Sulfo-succinimidyl arachidic acid is 1S/C24H35NO7S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(27)32-25-22(26)20-21(24(25)28)33(29,30)31/h6-7,9-10,12-13,15-16,21H,2-5,8,11,14,17-20H2,1H3,(H,29,30,31)/b7-6-,10-9-,13-12-,16-15-.

Physical And Chemical Properties Analysis

Sulfo-succinimidyl arachidic acid is a white powder. It should be stored at temperatures between 0 - 8°C. The compound is sensitive to air moisture and water traces in solvents.

Safety and Hazards

The safety data sheet for arachidonic acid, a related compound, indicates that it causes skin irritation and serious eye irritation. It’s recommended to wear protective gloves, clothing, and eye/face protection when handling this compound.

Future Directions

Research is ongoing to promote the potential of arachidonic acid for cancer prevention and management. Additionally, Sulfo-succinimidyl arachidic acid has been used in a novel method for polyacrylamide gel preparation, which could be useful in the evaluation of cell-ECM mechanical interactions.

Mechanism of Action

Target of Action

Sulfo-succinimidyl arachidic acid is a biochemical compound used in proteomics research . .

Biochemical Pathways

Arachidic acid is a very long-chain saturated fatty acid (VLCSFA) and is a minor constituent of various nuts and oils . It is a precursor to eicosanoids, long-chain fatty acids that possess anti-inflammatory and anti-clotting properties .

Pharmacokinetics

The compound’s solubility and stability may be influenced by its storage temperature, which is recommended to be between 0-8°c .

Result of Action

The arachidonic acid component of the compound is known to have various bioactive effects, including inflammation response to pathogens, wound healing, and mood and energy balance .

Action Environment

The action, efficacy, and stability of Sulfo-succinimidyl arachidic acid can be influenced by various environmental factors. For instance, the compound’s stability may be affected by temperature, as it is recommended to be stored at low temperatures (0-8°C) . .